Cas no 286-35-1 (3-Azabicyclo[3.1.1]heptane)
3-Azabicyclo[3.1.1]heptane is a bicyclic organic compound featuring a nitrogen atom at the bridgehead position, imparting unique structural and reactivity characteristics. Its rigid, strained framework makes it a valuable scaffold in medicinal chemistry, particularly for designing bioactive molecules with enhanced binding affinity and selectivity. The compound's compact, three-dimensional structure is advantageous for exploring novel pharmacophores and modulating physicochemical properties such as solubility and metabolic stability. It serves as a key intermediate in synthesizing heterocyclic compounds, including potential pharmaceuticals targeting central nervous system disorders. The bicyclic core also facilitates stereochemical control in asymmetric synthesis, offering utility in both academic and industrial research applications.
![3-Azabicyclo[3.1.1]heptane structure](https://ossimg.kuujia.com/scimg/500/286-35-1x500.png)
3-Azabicyclo[3.1.1]heptane structure
Product Name:3-Azabicyclo[3.1.1]heptane
CAS No:286-35-1
MF:C6H11N
MW:97.1582415103912
MDL:MFCD23144086
CID:1016067
PubChem ID:19688498
Update Time:2025-05-27
3-Azabicyclo[3.1.1]heptane Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[3.1.1]heptane
- (1s,5s)-3-azabicyclo[3.1.1]heptane
- 286-35-1
- DB-339127
- AKOS016006441
- DTXSID40599201
- EN300-68533
- AKOS006336482
- EN300-7243001
- CS-0054676
- 3-Aza-bicyclo[3.1.1]heptane
-
- MDL： MFCD23144086
- Inchi： 1S/C6H11N/c1-5-2-6(1)4-7-3-5/h5-7H,1-4H2
- InChI Key： PWVHZVWNAGLZFH-UHFFFAOYSA-N
- SMILES： N1CC2CC(C1)C2
Computed Properties
- Exact Mass: 97.089149355g/mol
- Monoisotopic Mass: 97.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 62.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 12Ų
3-Azabicyclo[3.1.1]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-500mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 500mg |
12155CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-1g |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 1g |
18240CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-250mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 250mg |
6084CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-100mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 100mg |
3648CNY | 2021-05-07 | |
| Chemenu | CM107702-1g |
3-Azabicyclo[3.1.1]heptane |
286-35-1 | 95% | 1g |
$1118 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-500mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 500mg |
12155.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-1g |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 1g |
18240.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-250mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 250mg |
6084.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-100mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 100mg |
3648.0CNY | 2021-07-14 | |
| Chemenu | CM107702-1g |
3-Azabicyclo[3.1.1]heptane |
286-35-1 | 95% | 1g |
$1118 | 2022-09-29 |
3-Azabicyclo[3.1.1]heptane Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:286-35-1)3-Azabicyclo[3.1.1]heptane
Order Number:A1084875
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:22
Price ($):1102.0
Email:sales@amadischem.com
3-Azabicyclo[3.1.1]heptane Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:286-35-1)3-Azabicyclo[3.1.1]heptane
Purity:99%
Quantity:250mg
Price ($):1102.0